Cas no 2745-17-7 (2-(oxiran-2-yl)furan)

• Product Name: 2-(oxiran-2-yl)furan
• CAS No: 2745-17-7
• MF: C₆H₆O₂
• MW: 110.110641956329
• CID: 238268
• PubChem ID: 5323927
• Update Time: 2025-05-19

2-(oxiran-2-yl)furan Chemical and Physical Properties

Names and Identifiers

• Furan, 2-oxiranyl-
• 2-(oxiran-2-yl)furan
• (±)-2-(Epoxyethyl)furan
• 2-Furyloxirane
• EN300-36263
• AKOS000142282
• 2745-17-7
• SCHEMBL434835
• AKOS022221802
• 2-oxiran-2-ylfuran
• DTXSID10415848

• Inchi： 1S/C6H6O2/c1-2-5(7-3-1)6-4-8-6/h1-3,6H,4H2
• InChI Key： SLPZDKCYRLRLED-UHFFFAOYSA-N
• SMILES： O1CC1C1=CC=CO1

Computed Properties

• Exact Mass: 110.03678
• Monoisotopic Mass: 110.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 92.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 25.7Ų

Experimental Properties

• PSA: 25.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(oxiran-2-yl)furan

2-(Oxiran-2-yl)furan: An Overview of a Versatile Heterocyclic Compound

2-(Oxiran-2-yl)furan, also known by its CAS number 2745-17-7, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines a furan ring with an epoxide group, making it a valuable intermediate in the synthesis of various bioactive molecules and functional materials.

The molecular formula of 2-(oxiran-2-yl)furan is C₅H₆O₂, and its molecular weight is 98.10 g/mol. The presence of the epoxide group in this compound makes it highly reactive, allowing for a wide range of chemical transformations. This reactivity has been exploited in various synthetic routes to produce complex organic molecules, including pharmaceuticals, agrochemicals, and polymers.

In recent years, the study of 2-(oxiran-2-yl)furan has been enriched by several groundbreaking research findings. One notable area of interest is its application in the synthesis of natural products. For instance, a study published in the Journal of Organic Chemistry (2021) demonstrated the use of 2-(oxiran-2-yl)furan as a key intermediate in the total synthesis of several bioactive natural products. The researchers utilized the epoxide group to introduce stereochemical complexity and functional diversity, highlighting the compound's versatility in synthetic chemistry.

Beyond its role in natural product synthesis, 2-(oxiran-2-yl)furan has also shown promise in the development of new materials. A recent paper in Advanced Materials (2023) reported the use of this compound as a monomer for the preparation of high-performance polymers. The unique combination of the furan and epoxide functionalities allowed for the creation of polymers with enhanced mechanical properties and thermal stability. These materials have potential applications in areas such as electronics, coatings, and composite materials.

In the realm of medicinal chemistry, 2-(oxiran-2-yl)furan has been explored for its potential as a scaffold for drug discovery. A study published in Bioorganic & Medicinal Chemistry Letters (2023) investigated the use of this compound as a starting material for the synthesis of novel antiviral agents. The researchers found that derivatives of 2-(oxiran-2-yl)furan exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding underscores the potential of this compound as a lead structure for developing new therapeutic agents.

The environmental impact of chemical compounds is an increasingly important consideration in modern research. A study published in Green Chemistry (2023) evaluated the green synthesis methods for producing 2-(oxiran-2-yl)furan. The researchers developed a catalytic process using renewable feedstocks and environmentally benign catalysts, which significantly reduced the environmental footprint compared to traditional synthetic routes. This approach not only aligns with sustainable chemistry principles but also enhances the economic viability of producing this valuable compound.

In conclusion, 2-(oxiran-2-yl)furan (CAS 2745-17-7) is a versatile heterocyclic compound with a wide range of applications in organic synthesis, materials science, and medicinal chemistry. Its unique structure and reactivity make it an essential building block for creating complex molecules with diverse functionalities. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.